Cas no 93467-64-2 (4-(3,4-dichlorophenyl)butan-2-amine)

4-(3,4-dichlorophenyl)butan-2-amine structure
93467-64-2 structure
Product Name:4-(3,4-dichlorophenyl)butan-2-amine
CAS No:93467-64-2
MF:C10H13Cl2N
MW:218.122920751572
CID:5954362
PubChem ID:20251947
Update Time:2024-03-01

4-(3,4-dichlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-dichlorophenyl)butan-2-amine
    • IQZDJBWWLXAEBY-UHFFFAOYSA-N
    • SCHEMBL10859086
    • 93467-64-2
    • EN300-1963490
    • Inchi: 1S/C10H13Cl2N/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-7H,2-3,13H2,1H3
    • InChI Key: IQZDJBWWLXAEBY-UHFFFAOYSA-N
    • SMILES: CC(N)CCC1=CC=C(Cl)C(Cl)=C1

Computed Properties

  • Exact Mass: 217.0425048g/mol
  • Monoisotopic Mass: 217.0425048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

4-(3,4-dichlorophenyl)butan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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